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Alcoholic vs. Aqueous Chlorhexidine: A Meta-
Analysis of Skin Antisepsis Efficacy
In the critical arena of preventing healthcare-associated infections, the choice of skin antiseptic

is a cornerstone of effective infection control. Among the most widely used agents is

chlorhexidine gluconate (CHG), available in both alcohol-based formulations, such as

ChloraPrep, and aqueous solutions. This guide provides a comprehensive comparison of the

performance of these two formulations, drawing on data from a pivotal randomized controlled

trial to inform best practices for researchers, scientists, and drug development professionals.

Performance in Surgical Site Infection Prevention
A key measure of an antiseptic's efficacy is its ability to reduce the incidence of surgical site

infections (SSIs). The AVALANCHE (Aqueous Versus Alcoholic Antisepsis with Chlorhexidine

for Skin Excision) trial, a significant randomized controlled study, provides the most direct and

robust comparison between alcoholic and aqueous CHG solutions.
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The trial found no statistically significant difference in the rate of SSIs between the two groups.

In the intention-to-treat analysis, the SSI rate was 5.8% in the alcoholic chlorhexidine arm

compared to 6.8% in the aqueous chlorhexidine arm.[1] The relative risk of developing an SSI

with alcoholic chlorhexidine compared to aqueous chlorhexidine was 0.85 (95% Confidence

Interval: 0.51 to 1.41).[1] This indicates that while there was a slight trend towards fewer

infections with the alcoholic solution, the difference was not large enough to be considered

statistically significant.

Outcome
Alcoholic
Chlorhexidine

Aqueous
Chlorhexidine

Relative Risk
(95% CI)

p-value

Surgical Site

Infection Rate
5.8% (26/451) 6.8% (31/458)

0.85 (0.51 to

1.41)
Not Significant

Adverse

Reactions
Low Incidence Low Incidence Not Reported 0.6

Table 1: Comparison of Surgical Site Infection Rates and Adverse Reactions. Data from the

AVALANCHE trial.[1]

Experimental Protocol: The AVALANCHE Trial
To understand the basis of these findings, a detailed look at the experimental methodology is

essential.

Study Design: The AVALANCHE trial was a randomized controlled trial.[1]

Participants: A total of 916 patients undergoing minor skin excisions in a general practice

setting were enrolled.[1] 454 were allocated to the alcoholic chlorhexidine group and 462 to the

aqueous chlorhexidine group.[1]

Interventions:

Alcoholic Chlorhexidine Group: Received skin preparation with 2% chlorhexidine gluconate

in 70% isopropyl alcohol.
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Aqueous Chlorhexidine Group: Received skin preparation with an aqueous solution of

chlorhexidine.

Primary Outcome: The primary outcome measured was the incidence of surgical site infection

within 30 days of the procedure.[1]

Adverse Reactions: The incidence of adverse reactions, such as contact dermatitis, was also

monitored in both groups. The study reported a low incidence of adverse reactions with no

significant difference between the two groups (p=0.6).[1]

Meta-Analysis and Broader Context
While the AVALANCHE trial provides a direct comparison, it is also informative to consider the

broader context of meta-analyses in this field. Several meta-analyses have compared alcohol-

based CHG with aqueous-based povidone-iodine (PVI), another common skin antiseptic.

These studies have consistently found that alcohol-based CHG is associated with a reduced

risk of SSIs compared to aqueous PVI.[2][3][4][5] This underscores the potent antimicrobial

properties of the alcohol component in the formulation.

The AVALANCHE trial's finding of no significant difference between alcoholic and aqueous

CHG suggests that for minor procedures in a low-risk setting, the additional benefit of the

alcohol may be less pronounced.[1] However, for higher-risk surgeries, the superior

performance of alcohol-based CHG against other agents like PVI may be a more critical

consideration.

Visualizing the Research Process
To aid in the understanding of the research methodologies discussed, the following diagrams

illustrate the typical workflows for a meta-analysis and a comparative clinical trial.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cmaj.ca/content/189/31/e1008
https://www.cmaj.ca/content/189/31/e1008
https://pubmed.ncbi.nlm.nih.gov/37573638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11573111/
https://pubmed.ncbi.nlm.nih.gov/39166941/
https://www.researchgate.net/publication/383281433_Evaluation_of_the_efficacy_of_chlorhexidine-alcohol_vs_aqueousalcoholic_iodine_solutions_for_the_prevention_of_surgical_site_infections_a_systematic_review_and_meta-analysis
https://www.cmaj.ca/content/189/31/e1008
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning Phase

Execution Phase

Analysis & Reporting Phase

Define Research Question

Establish Inclusion/Exclusion Criteria

Systematic Literature Search

Study Selection

Data Extraction

Quality Assessment

Statistical Analysis (Meta-Analysis)

Interpret Results

Disseminate Findings

Click to download full resolution via product page

Caption: Workflow of a Systematic Review and Meta-Analysis.
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Caption: Workflow of a Randomized Controlled Trial.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12795274/docs?utm_src=pdf-body-img#a-meta-analysis-of-studies-comparing-chloraprep-and-aqueous-chlorhexidine-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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